![molecular formula C10H18Cl2N2 B1484791 1-(2,4-Dimethylphenyl)ethane-1,2-diamine dihydrochloride CAS No. 2097929-51-4](/img/structure/B1484791.png)
1-(2,4-Dimethylphenyl)ethane-1,2-diamine dihydrochloride
Overview
Description
1-(2,4-Dimethylphenyl)ethane-1,2-diamine dihydrochloride, also known as 2,4-DMPED, is an organic compound that belongs to the class of amines and is widely used in the synthesis of various compounds. It is a colorless, water-soluble compound with a molecular formula of C9H17Cl2N and a molecular weight of 218.17 g/mol. 2,4-DMPED is a versatile reagent and is used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
1-(2,4-Dimethylphenyl)ethane-1,2-diamine dihydrochloride has been used in various scientific research applications, including the synthesis of heterocyclic compounds, the preparation of pharmaceuticals, and the synthesis of dyes. It has also been used in the synthesis of polymers and other organic compounds. In addition, this compound has been used in the synthesis of N-alkylated amines, which are important intermediates in the synthesis of pharmaceuticals.
Mechanism of Action
1-(2,4-Dimethylphenyl)ethane-1,2-diamine dihydrochloride acts as a catalyst in the synthesis of various organic compounds. It catalyzes the reaction between two molecules, which form a hydrazone intermediate. The intermediate then undergoes hydrolysis to form the desired product. The reaction is accelerated by the presence of hydrochloric acid, which helps to break down the hydrazone intermediate.
Biochemical and Physiological Effects
This compound has been found to have no significant biochemical or physiological effects. It is not known to have any toxic effects on humans or animals.
Advantages and Limitations for Lab Experiments
1-(2,4-Dimethylphenyl)ethane-1,2-diamine dihydrochloride has several advantages for laboratory experiments, including high solubility in water and low toxicity. It is also a relatively inexpensive reagent, making it an economical choice for laboratory experiments. However, it is important to note that this compound is a highly reactive compound, and therefore should be handled with care.
Future Directions
The use of 1-(2,4-Dimethylphenyl)ethane-1,2-diamine dihydrochloride in the synthesis of various organic compounds is an area of active research. In the future, it is likely that new applications for this compound will be discovered, such as in the synthesis of polymers and other materials. In addition, further research is needed to understand the mechanism of action of this compound and its potential effects on humans and animals. Finally, further research is needed to improve the efficiency of this compound-catalyzed reactions and to develop new methods for its synthesis.
properties
IUPAC Name |
1-(2,4-dimethylphenyl)ethane-1,2-diamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2.2ClH/c1-7-3-4-9(8(2)5-7)10(12)6-11;;/h3-5,10H,6,11-12H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQVCQHIDIPWNNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(CN)N)C.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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